Cas no 479676-22-7 (2-Ethyl-6-fluorobenzoic acid)

• Product Name: 2-Ethyl-6-fluorobenzoic acid
• CAS No: 479676-22-7
• MF: C₉H₉FO₂
• MW: 168.164966344833
• CID: 1029032
• PubChem ID: 45480382
• Update Time: 2025-04-20

2-Ethyl-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-6-fluorobenzoic acid
• DTXSID30670336
• A7320
• EN300-171993
• SCHEMBL10398579
• CS-0312147
• Z1255452969
• 479676-22-7
• 2-Ethyl-6-fluorobenzoicacid

• Inchi： 1S/C9H9FO2/c1-2-6-4-3-5-7(10)8(6)9(11)12/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： MFXILNDORCQUKP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(=O)O)CC

Computed Properties

• Exact Mass: 168.05865769g/mol
• Monoisotopic Mass: 168.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives